Cas no 91247-92-6 (4-(2-Methylbutan-2-yl)-2-nitrophenol)

• Product Name: 4-(2-Methylbutan-2-yl)-2-nitrophenol
• CAS No: 91247-92-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD16742720
• CID: 4308780
• PubChem ID: 528962
• Update Time: 2024-10-26

4-(2-Methylbutan-2-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1-dimethylpropyl)-2-nitro-
• 2-Nitro-4-tert-pentylphenol
• 4-(2-methylbutan-2-yl)-2-nitrophenol
• Phenol, 4-(1,1-dimethylpropyl)-2-nitro
• 2-Nitro-4-tert-pentyl-phenol
• 2-Nitro-4-(tert-pentyl)phenol
• QMZBVXMQEWCXEL-UHFFFAOYSA-N
• N-(1-[1-(2,6-Dimethylphenyl)-1H-tetraazol-5-yl]-2-methylpropyl)-2-methoxyaniline
• 4-(1,1-Dimethylpropyl)-2-nitrophenol (ACI)
• Phenol, 2-nitro-4-tert-pentyl- (6CI, 7CI)
• AS-59278
• W19212
• CS-0133265
• SY317577
• MFCD16742720
• SCHEMBL24711215
• 91247-92-6
• AKOS011654556
• 4-(2-Methylbutan-2-yl)-2-nitrophenol

• MDL： MFCD16742720
• Inchi： 1S/C11H15NO3/c1-4-11(2,3)8-5-6-10(13)9(7-8)12(14)15/h5-7,13H,4H2,1-3H3
• InChI Key： QMZBVXMQEWCXEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(O)=CC=C(C(CC)(C)C)C=1)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66